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Compound of Interest

Compound Name: DL-AP7

CAS No.: 85797-13-3

Cat. No.: B3430739

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

DL-2-Amino-7-phosphonoheptanoic acid (DL-AP7) is a synthetic amino acid derivative that

acts as a competitive antagonist at the N-methyl-D-aspartate (NMDA) receptor, a key player in

excitatory neurotransmission in the central nervous system.[1][2] Its ability to block NMDA-

mediated effects makes it a valuable tool in neuroscience research for studying synaptic

plasticity, excitotoxicity, and seizure activity.[1][3] Proper dissolution and preparation of DL-AP7
solutions are critical for obtaining accurate and reproducible experimental results. These

application notes provide detailed protocols and data for the effective solubilization of DL-AP7
for in vitro and in vivo studies.

Data Presentation: Solubility and Stock Solution
Parameters
The following table summarizes the key quantitative data for the dissolution of DL-AP7.
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Parameter Value Solvent/Condition Source

Molecular Weight 225.18 g/mol - [2][4][5]

Solubility Up to 100 mM 1 equivalent NaOH [4][5][6]

Appearance Powder - [4][6]

Storage of Solid
Room Temperature or

-20°C (desiccate)
- [4][5][6][7][8]

Stock Solution

Storage

≤ -20°C for several

months

Prepared in 1eq.

NaOH
[4]

Experimental Protocols
Protocol 1: Preparation of a 100 mM DL-AP7 Stock
Solution in 1 M NaOH
This protocol describes the preparation of a high-concentration stock solution of DL-AP7, which

can be further diluted in aqueous buffers for final experimental concentrations.

Materials:

DL-AP7 powder

1 M Sodium Hydroxide (NaOH) solution

Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Heating block or water bath set to 37°C (optional)

Procedure:
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Weighing the Compound: Accurately weigh the desired amount of DL-AP7 powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 22.52 mg of DL-AP7
(Molecular Weight = 225.18 g/mol ).

Initial Solubilization: Add the weighed DL-AP7 powder to a sterile microcentrifuge tube.

Addition of NaOH: Add a volume of 1 M NaOH equivalent to the molar amount of DL-AP7.

For 22.52 mg (0.1 mmol) of DL-AP7, add 100 µL of 1 M NaOH. This provides one equivalent

of NaOH.

Vortexing: Vortex the mixture vigorously for 1-2 minutes to facilitate dissolution.

Aiding Dissolution (Optional but Recommended): To achieve higher concentrations or if

dissolution is slow, perform the following steps[4]:

Warm the tube to 37°C for 5-10 minutes.

Place the tube in an ultrasonic bath for 5-10 minutes.

Alternate between warming and sonication until the solid is completely dissolved.

Final Volume Adjustment: Once the DL-AP7 is fully dissolved, add sterile water to reach the

final desired volume (e.g., bring the total volume to 1 mL for a 100 mM solution).

Sterilization (Optional): If required for your experiment (e.g., cell culture), filter-sterilize the

stock solution through a 0.22 µm syringe filter.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles and store at -20°C or below. The stock solution is stable for several months

under these conditions.[4]

Note: It is recommended to prepare and use the solution on the same day. However, if

necessary, the stock solution can be prepared in advance and stored as described.[4]

Visualizations
Experimental Workflow for DL-AP7 Dissolution

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3430739/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-dissolution-of-dl-ap7
https://www.benchchem.com/product/b3430739/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-dissolution-of-dl-ap7
https://www.benchchem.com/product/b3430739/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-dissolution-of-dl-ap7
https://www.benchchem.com/product/b3430739/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-dissolution-of-dl-ap7
https://www.benchchem.com/product/b3430739/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-dissolution-of-dl-ap7
https://www.biocrick.com/DL-AP7-BCC6551.html
https://www.benchchem.com/product/b3430739/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-dissolution-of-dl-ap7
https://www.biocrick.com/DL-AP7-BCC6551.html
https://www.biocrick.com/DL-AP7-BCC6551.html
https://www.benchchem.com/product/b3430739/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-dissolution-of-dl-ap7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Optional Enhancement

Final Steps

1. Weigh DL-AP7 Powder

2. Add 1 eq. NaOH

3. Vortex

4a. Warm to 37°C

4b. Sonicate

5. Adjust to Final Volume
with H2O

6. Filter Sterilize
(Optional)

7. Aliquot and Store
at -20°C

Click to download full resolution via product page

Caption: Workflow for dissolving DL-AP7 powder.
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Signaling Pathway: DL-AP7 Antagonism of the NMDA
Receptor
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Caption: DL-AP7 competitively antagonizes the NMDA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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